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Compound of Interest

Compound Name:
4-Oxo-1,4-dihydropyridine-2,6-

dicarboxylic acid hydrate

Cat. No.: B185893 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for chelidamic

acid hydrate, a compound utilized in various research and development applications, including

as a complexing additive in chromatography and a ligand in the synthesis of hybrid

compounds.[1] Adherence to strict safety protocols is crucial when working with this chemical to

mitigate potential risks.

Hazard Identification and Classification
Chelidamic acid hydrate is classified as a hazardous substance. The primary routes of

exposure are inhalation, skin contact, and eye contact. The compound is an irritant and can

cause damage to the respiratory system with single exposure.[2][3][4]

GHS Hazard Summary
The following table summarizes the Globally Harmonized System (GHS) classification for

chelidamic acid hydrate.
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation

GHS07

(Exclamation

Mark)

Warning

Serious Eye

Damage/Eye

Irritation

2

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning

Specific Target

Organ Toxicity

(Single

Exposure)

3

H335: May

cause respiratory

irritation

GHS07

(Exclamation

Mark)

Warning

Data sourced from multiple safety data sheets.[2][3][4][5]

Physical and Chemical Properties
Understanding the physical and chemical properties of chelidamic acid hydrate is essential for

its safe handling and storage.

Property Value

Molecular Formula C₇H₅NO₅ · xH₂O

Molecular Weight 183.12 g/mol (anhydrous basis)[4][5]

Appearance White to pale yellow or brown powder[6][7]

Melting Point 267 °C (decomposes)[3][4]

Solubility Soluble in 1 M NH₄OH (50 mg/mL)

Stability Stable under normal conditions[8]

Safe Handling and Storage Protocols
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Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling chelidamic acid hydrate:

Body Part Protective Equipment Specifications

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles

Compliant with OSHA's 29

CFR 1910.133 or European

Standard EN166[2][9]

Skin
Chemical-resistant gloves

(e.g., nitrile) and a lab coat

Inspect gloves before use[3][4]

[9]

Respiratory

NIOSH/MSHA-approved

respirator or European

Standard EN 149 approved

respirator

Required when engineering

controls are insufficient or

when handling large quantities

of powder[2][3][4][9]

Engineering Controls
Work in a well-ventilated area, preferably a chemical fume hood, especially when handling

the powder form to minimize dust inhalation.[2][9]

Ensure easy access to eyewash stations and safety showers.[9]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated place.[2][9]

Keep away from incompatible materials such as strong oxidizing agents.[9]

Experimental Workflow: Safe Handling in a
Laboratory Setting
The following diagram illustrates a generalized workflow for handling chelidamic acid hydrate in

a research environment.
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Standard Laboratory Handling Workflow for Chelidamic Acid Hydrate.
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Detailed Protocol for Safe Handling During a Typical
Experiment

Preparation: Before handling, review the Safety Data Sheet (SDS).[2] Ensure all necessary

PPE is available and in good condition. The work area, typically a fume hood, should be

clean and uncluttered.

Weighing: To minimize dust inhalation, weigh the solid chelidamic acid hydrate within a fume

hood.[2][9] Use appropriate tools to handle the powder and avoid creating dust clouds.

Solution Preparation: When preparing solutions, slowly add the chelidamic acid hydrate to

the solvent to prevent splashing.

Experimental Use: Conduct all experimental procedures involving chelidamic acid hydrate

within a well-ventilated area. Avoid direct contact with the skin and eyes.[2]

Spill Management: In case of a spill, evacuate the area and ensure adequate ventilation.[9]

Wearing appropriate PPE, sweep up the solid material and place it in a sealed container for

disposal.[8]

Waste Disposal: Dispose of waste materials containing chelidamic acid hydrate according to

local, state, and federal regulations.[2]

Decontamination: Thoroughly clean the work area and any equipment used with an

appropriate solvent.

Hygiene: After handling is complete, remove PPE and wash hands thoroughly with soap and

water.[2][9]

First Aid Measures
Immediate and appropriate first aid is crucial in case of accidental exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][8][10]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Get medical

attention if irritation occurs.[2][8][10]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing and seek

immediate medical attention.[2][8][10]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward. Seek

medical attention if symptoms occur.[2][9][10]

Fire and Explosion Hazard Data
Property Value

Flammability Not flammable under normal conditions.

Suitable Extinguishing Media
Water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam.[2]

Hazardous Combustion Products Carbon oxides, nitrogen oxides (NOx).[2][8]

Fire-Fighting Procedures
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.[2][8]

Hazard Relationship and Mitigation
The following diagram illustrates the relationship between the hazards of chelidamic acid

hydrate and the necessary safety measures.
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Relationship Between Hazards and Protective Measures.

This guide is intended to provide essential safety and handling information. Always refer to the

specific Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date

information before working with chelidamic acid hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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